Cas no 54700-62-8 (Acetamide, 2-bromo-N,N-dicyclohexyl-)

• Product Name: Acetamide, 2-bromo-N,N-dicyclohexyl-
• CAS No: 54700-62-8
• MF: C₁₄H₂₄BrNO
• MW: 302.250463485718
• CID: 1593429
• PubChem ID: 12847661
• Update Time: 2025-07-09

Acetamide, 2-bromo-N,N-dicyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N,N-dicyclohexyl-
• 2-bromo-N,N-dicyclohexylAcetamide
• DA-26734
• DTXSID50511393
• SCHEMBL5430139
• 54700-62-8
• AKOS012990424

• Inchi： 1S/C14H24BrNO/c15-11-14(17)16(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h12-13H,1-11H2
• InChI Key： DOLCVBLOKRICDK-UHFFFAOYSA-N
• SMILES： BrCC(N(C1CCCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 301.10422
• Monoisotopic Mass: 301.10413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, 2-bromo-N,N-dicyclohexyl-

Comprehensive Overview of Acetamide, 2-bromo-N,N-dicyclohexyl- (CAS No. 54700-62-8): Properties, Applications, and Industry Insights

Acetamide, 2-bromo-N,N-dicyclohexyl- (CAS No. 54700-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This bromo-substituted acetamide derivative features a dicyclohexyl moiety, which enhances its stability and solubility in non-polar solvents. Researchers frequently search for "2-bromo-N,N-dicyclohexylacetamide synthesis" or "54700-62-8 applications," reflecting its relevance in synthetic chemistry.

The compound's molecular formula C14H24BrNO and molecular weight 302.25 g/mol make it a versatile intermediate in organic synthesis. Recent studies highlight its role in constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Industry trends show growing interest in "halogenated acetamide derivatives" for drug discovery, aligning with the demand for novel enzyme inhibitors and receptor modulators.

From a technical perspective, Acetamide, 2-bromo-N,N-dicyclohexyl- exhibits a melting point range of 85-89°C and requires storage under inert conditions to prevent degradation. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing frequent queries such as "how to characterize 54700-62-8." The compound's lipophilic nature makes it particularly useful in membrane permeability studies, a hot topic in drug delivery optimization.

Environmental and safety considerations for this compound follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. This aligns with the increasing search volume for "green chemistry alternatives" and "sustainable synthetic methods" in the chemical industry.

In material science, the dicyclohexyl groups in 54700-62-8 contribute to interesting crystallization behaviors, making it a subject of study for molecular self-assembly applications. Patent literature reveals its utility in creating liquid crystal precursors, responding to market demands for advanced display technologies.

The global market for Acetamide, 2-bromo-N,N-dicyclohexyl- reflects the compound's niche but growing importance. Suppliers often list it under "high-purity bromoacetamides" or "custom organobromine compounds," with pricing influenced by bromine availability and synthetic complexity. Recent breakthroughs in catalytic bromination methods have improved production efficiency, addressing common challenges in scaling up N,N-dialkylacetamide synthesis.

Future research directions for CAS 54700-62-8 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. These applications correspond with trending searches for "functional materials design" and "molecular recognition systems." The compound's structural features position it well for innovation in these cutting-edge fields.

Quality control protocols for 2-bromo-N,N-dicyclohexylacetamide typically specify ≥98% purity by GC analysis, with particular attention to residual solvent levels. This rigor meets the pharmaceutical industry's emphasis on "impurity profiling" and "ICH guidelines," frequently searched topics in chemical manufacturing circles.

In conclusion, Acetamide, 2-bromo-N,N-dicyclohexyl- represents a valuable building block in modern organic synthesis. Its combination of bromine reactivity and steric hindrance from the dicyclohexyl groups offers unique opportunities for creating complex molecular architectures. As research continues to uncover new applications, this compound maintains its relevance in addressing contemporary challenges in medicinal chemistry and functional materials development.